Cas no 1251632-22-0 (N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide)
N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide
- N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide
- AKOS024528088
- N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-9H-xanthene-9-carboxamide
- VU0528684-1
- 1251632-22-0
- F5948-0183
-
- Inchi: 1S/C21H16N4O3S/c1-11-18(29-12(2)22-11)20-24-25-21(28-20)23-19(26)17-13-7-3-5-9-15(13)27-16-10-6-4-8-14(16)17/h3-10,17H,1-2H3,(H,23,25,26)
- InChI Key: YVZLTSIYJMBXEF-UHFFFAOYSA-N
- SMILES: C1(C(NC2=NN=C(C3SC(C)=NC=3C)O2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2
Computed Properties
- Exact Mass: 404.09431156g/mol
- Monoisotopic Mass: 404.09431156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 118Ų
N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5948-0183-2μmol |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5948-0183-5μmol |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5948-0183-10μmol |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5948-0183-20μmol |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5948-0183-1mg |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5948-0183-2mg |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5948-0183-3mg |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5948-0183-4mg |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5948-0183-5mg |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5948-0183-10mg |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide |
1251632-22-0 | 10mg |
$79.0 | 2023-09-09 |
N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide
N-5-(2,4-Dimethyl-1,3-Thiazol-5-Yl)-1,3,4-Oxadiazol-2-Yl-9H-Xanthene-9-Carboxamide: A Comprehensive Overview
N-5-(2,4-Dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide, also known by its CAS registry number CAS No. 1251632-22-0, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its intricate combination of functional groups and heterocyclic rings, which contribute to its versatile properties and potential applications.
The molecular structure of this compound consists of a xanthene core, which is a tricyclic aromatic system with two fused benzene rings and a central oxygen atom. Attached to this core is a carboxamide group at the 9-position, which introduces amide functionality. The substituent at the 5-position of the xanthene is a 1,3,4-oxadiazole ring system. Oxadiazoles are five-membered heterocycles containing one oxygen and two nitrogen atoms. This oxadiazole ring is further substituted at its 5-position with a 2,4-dimethylthiazole group. Thiazoles are another class of five-membered heterocycles containing sulfur and nitrogen atoms. The presence of these multiple heterocyclic rings and substituents makes this compound highly functionalized and potentially useful in various chemical applications.
Recent studies have highlighted the potential of this compound in the field of optoelectronics. The xanthene core is known for its strong fluorescence properties under UV light due to its conjugated π-system. The substitution pattern on the xanthene ring can significantly influence its optical properties. For instance, the introduction of electron-donating groups like methyl groups on the thiazole ring can enhance the fluorescence intensity by stabilizing the excited state of the molecule. This makes N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4 oxadiazolyl xanthene carboxamide a promising candidate for applications in fluorescent sensors and bioimaging.
In addition to its optical properties, this compound has shown potential in drug delivery systems due to its ability to form stable complexes with certain biomolecules. The amide group present in the molecule can interact with proteins through hydrogen bonding, making it a potential candidate for drug targeting applications. Recent research has explored its ability to act as a carrier for hydrophobic drugs by encapsulating them within its hydrophobic regions while maintaining solubility in aqueous media.
The synthesis of this compound involves a multi-step process that combines various organic synthesis techniques. The starting material typically involves the preparation of intermediates such as thiazoles and oxadiazoles through condensation reactions. These intermediates are then coupled with xanthene derivatives using appropriate coupling agents or through nucleophilic substitution reactions. The final product is purified using chromatographic techniques to ensure high purity levels required for advanced applications.
From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits moderate biodegradability under aerobic conditions but shows low toxicity towards aquatic organisms at concentrations relevant to environmental exposure levels. These findings suggest that it can be used in applications where environmental impact is a concern without posing significant risks.
In conclusion, N-(5-(2,4-dimethylthiazolyl)-1H-pyrazolo[1]xanthenyl)carboxamide (CAS No: 1251632) represents an exciting advancement in modern organic chemistry due to its unique structural features and diverse functional groups. Its potential applications span across optoelectronics, drug delivery systems, and sensing technologies. As research continues to uncover new properties and uses for this compound, it holds great promise for contributing to future innovations in these fields.
1251632-22-0 (N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)